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Compound of Interest

Compound Name: 3-Chloro-6-isopropoxypyridazine

Cat. No.: B1361637 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Chloro-6-isopropoxypyridazine was

publicly available at the time of this writing. The following guidance is based on the chemical

structure and general best practices for the disposal of chlorinated heterocyclic compounds.

This information is intended for researchers, scientists, and drug development professionals

and should not be considered a substitute for a formal hazardous waste assessment. Always

consult with your institution's Environmental Health and Safety (EHS) department and a

licensed hazardous waste disposal company before handling and disposing of this chemical.

Essential Safety and Logistical Information
Due to its chlorinated pyridazine structure, 3-Chloro-6-isopropoxypyridazine should be

handled as a hazardous chemical. Proper personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat, should be worn at all times. All

handling and preparation for disposal should be conducted in a well-ventilated area, preferably

within a chemical fume hood.

Quantitative Data Summary
While specific hazard data for 3-Chloro-6-isopropoxypyridazine is not readily available, the

following table summarizes its known physical properties. This information is critical for proper

storage and containment prior to disposal.
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Property Value Citation

Melting Point 80-83 °C [1][2]

Boiling Point (Predicted) 295.2 ± 20.0 °C [1][2]

Density (Predicted) 1.188 ± 0.06 g/cm³ [1][2]

Appearance White to yellow solid [1][2]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the recommended steps for the proper disposal of 3-Chloro-6-
isopropoxypyridazine.

1. Waste Characterization and Segregation:

Classify 3-Chloro-6-isopropoxypyridazine waste as "chlorinated organic waste."[3]

Do not mix this waste with non-halogenated solvents or other waste streams to avoid

complex and costly disposal procedures.[3]

Keep this waste separate from incompatible materials such as strong oxidizing agents.

2. Container Selection and Labeling:

Select a chemically compatible and leak-proof container with a secure lid. High-density

polyethylene (HDPE) or glass containers are generally suitable.

The container must be clearly labeled as "Hazardous Waste."

The label must include the full chemical name, "3-Chloro-6-isopropoxypyridazine," and

any other components in the waste mixture with their approximate percentages.

3. Waste Accumulation and Storage:
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Store the sealed waste container in a designated and well-ventilated hazardous waste

accumulation area.

Ensure the storage area has secondary containment to capture any potential leaks.[3]

Keep the container closed except when adding waste.

4. Spill and Contamination Cleanup:

In the event of a spill, absorb the material with an inert absorbent such as vermiculite or

sand.

Collect the contaminated absorbent and any other contaminated materials (e.g., gloves,

paper towels) and place them in a sealed container for disposal as hazardous waste.

Do not allow the chemical to enter drains or waterways.

5. Disposal Request and Pickup:

Once the waste container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) department to arrange for a pickup.

Provide all necessary documentation, including the waste characterization, to the EHS

department or the licensed hazardous waste disposal company.

6. Disposal of Empty Containers:

To be considered "empty," a container must be thoroughly drained of its contents.

The first rinse of the container with a suitable solvent must be collected and disposed of as

hazardous waste.[4]

For containers that held highly toxic chemicals, the first three rinses must be collected as

hazardous waste.[4]

After proper rinsing, deface the original label and dispose of the container according to your

institution's guidelines for non-hazardous laboratory glass or plastic.
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Mandatory Visualization: Disposal Decision
Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-Chloro-6-
isopropoxypyridazine.
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Caption: Disposal decision workflow for 3-Chloro-6-isopropoxypyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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